Cas no 78213-69-1 (4,6-Pyrimidinedicarboxaldehyde)
78213-69-1 structure
Product Name:4,6-Pyrimidinedicarboxaldehyde
CAS No:78213-69-1
MF:C6H4N2O2
MW:136.108160972595
CID:551866
PubChem ID:23467595
Update Time:2025-04-19
4,6-Pyrimidinedicarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pyrimidinedicarboxaldehyde
- 4,6-Pyrimidinedicarboxaldehyde (6CI,9CI)
- pyrimidine-4,6-dicarbaldehyde
- DTXSID50634430
- SCHEMBL304034
- AKOS006303160
- AB58830
- 78213-69-1
-
- Inchi: 1S/C6H4N2O2/c9-2-5-1-6(3-10)8-4-7-5/h1-4H
- InChI Key: PGWZFOMWBKJPRP-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C=O)N=CN=1
Computed Properties
- Exact Mass: 136.027277375g/mol
- Monoisotopic Mass: 136.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 59.9Ų
4,6-Pyrimidinedicarboxaldehyde Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
78213-69-1 (4,6-Pyrimidinedicarboxaldehyde) Related Products
- 1073-53-6(6-methylpyrimidine-4-carbaldehyde)
- 1074-39-1(2,6-Dimethylpyrimidine-4-carbaldehyde)
- 2435-50-9(Pyrimidine-4-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent